Cas no 1203141-29-0 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide
• CAS No: 1203141-29-0
• MF: C₁₆H₁₆N₄O₃
• MW: 312.323243141174
• CID: 6540277
• Update Time: 2025-07-22

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide
• 2H-Isoindole-2-acetamide, 1,3-dihydro-N-[1-(1-methylethyl)-1H-pyrazol-5-yl]-1,3-dioxo-

• Inchi： 1S/C16H16N4O3/c1-10(2)20-13(7-8-17-20)18-14(21)9-19-15(22)11-5-3-4-6-12(11)16(19)23/h3-8,10H,9H2,1-2H3,(H,18,21)
• InChI Key： YZZYZRDCVSCBHN-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1N(C(C)C)N=CC=1)=O

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 550.8±30.0 °C(Predicted)
• pka: 12.99±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide

Comprehensive Analysis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide (CAS No. 1203141-29-0)

The compound 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide (CAS No. 1203141-29-0) is a specialized organic molecule with a unique structural framework. Its intricate design combines an isoindole-1,3-dione moiety with a pyrazole-acetamide derivative, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both hydrogen bond donors and acceptors in its structure enhances its potential for molecular interactions, a feature highly sought after in drug discovery.

Recent trends in small-molecule therapeutics have highlighted the importance of heterocyclic compounds like this one. Researchers are increasingly focusing on pyrazole-based scaffolds due to their versatility in modulating biological activity. The isoindole-1,3-dione component, often associated with pharmacophore development, further elevates its relevance. This dual functionality aligns with current explorations into multi-target drug design, a hot topic in precision medicine.

From a synthetic chemistry perspective, the compound's CAS No. 1203141-29-0 serves as a critical identifier for reproducibility and regulatory compliance. Laboratories prioritizing green chemistry principles may investigate solvent-free or catalytic methods to synthesize such derivatives, addressing the growing demand for sustainable synthesis protocols. Computational studies using AI-driven molecular modeling tools could also predict its ADMET properties, another frequently searched topic in cheminformatics.

Industrial applications of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide extend beyond pharmaceuticals. Its structural motifs are being explored in material science, particularly in designing organic semiconductors or photoactive coatings. The compound's electron-withdrawing and π-conjugated systems make it a candidate for optoelectronic devices, resonating with advancements in flexible electronics.

Quality control of CAS No. 1203141-29-0 requires advanced analytical techniques such as HPLC-MS or NMR spectroscopy, topics frequently queried by analytical chemists. Stability studies under varying pH conditions and thermal stress are essential to determine its shelf-life, a concern for both researchers and manufacturers. Such data is invaluable for patent applications and regulatory submissions.

In conclusion, 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide represents a convergence of multiple scientific disciplines. Its potential in drug discovery, material innovation, and sustainable chemistry positions it as a compound worthy of continued investigation. As the scientific community leans toward structure-activity relationship (SAR) studies, this molecule offers a rich template for derivative development and intellectual property generation.